Cas no 52054-32-7 (9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-)

9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo- structure
52054-32-7 structure
Product Name:9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
CAS No:52054-32-7
MF:C15H8O5S
MW:300.286023139954
CID:360778
PubChem ID:20317752
Update Time:2025-04-19

9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
    • 9-oxothioxanthene-2,5-dicarboxylic acid
    • 52054-32-7
    • SCHEMBL11631577
    • DTXSID80605133
    • 9-OXO-9H-THIOXANTHENE-2,5-DICARBOXYLIC ACID
    • Inchi: 1S/C15H8O5S/c16-12-8-2-1-3-9(15(19)20)13(8)21-11-5-4-7(14(17)18)6-10(11)12/h1-6H,(H,17,18)(H,19,20)
    • InChI Key: JRRIYAUXPANRPX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C(=O)O)=CC=2C(C2C=CC=C(C(=O)O)C1=2)=O

Computed Properties

  • Exact Mass: 300.00924
  • Monoisotopic Mass: 300.00924453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 91.67
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent